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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951 Get Quote

This document provides an in-depth guide for researchers, scientists, and drug development

professionals on the chemical identifiers, properties, and critical safety data for Deuterium
Iodide. The information is presented to ensure safe handling, storage, and use in a laboratory

setting.

Chemical Identification and Properties
Deuterium Iodide (DI) is the deuterated form of hydrogen iodide. It is a colorless gas that is

soluble in water.[1] Due to its physical and chemical properties, it requires careful handling.

Table 1: Chemical Identifiers for Deuterium Iodide
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Identifier Value Reference

Chemical Name Deuterium Iodide [1]

Synonyms
Hydrogen-d iodide, Iodide

deuterium, Hydriodic acid-d
[1]

Molecular Formula DI [2][3][4]

Labeled CAS Number 14104-45-1 [1][2][3][4]

Unlabeled CAS Number 10034-85-2 [2][4]

EC Number 237-958-6 [2][3][4]

MDL Number MFCD00064504 [1][3]

Table 2: Physical and Chemical Properties of Deuterium Iodide

Property Value Reference

Molecular Weight 128.92 g/mol [2][3][4][5]

Form Gas [1][4]

Boiling Point -35.1 °C [1]

Melting Point -51.93 °C [1]

Water Solubility Soluble [1]

Isotopic Purity 98 atom % D

GHS Safety and Hazard Information
Deuterium Iodide is classified as a hazardous substance. Adherence to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory for its

handling.

Table 3: GHS Hazard Summary
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Category Information Reference

Signal Word Danger [1][2]

Hazard Pictograms [1]

Hazard Statements

H280: Contains gas under

pressure; may explode if

heated.H314: Causes severe

skin burns and eye damage.

[1][2]

Hazard Codes C (Corrosive) [1]

Risk Statements
34: Causes burns.35: Causes

severe burns.
[1]

Table 4: GHS Precautionary Statements for Deuterium Iodide
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Code Statement Reference

Prevention

P260: Do not breathe

gas.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

[1]

Response

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce

vomiting.P303+P361+P353: IF

ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathing.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P310:

Immediately call a POISON

CENTER or

doctor/physician.P363: Wash

contaminated clothing before

reuse.

[1]

Storage P405: Store locked up. [1]

Disposal P501: Dispose of

contents/container in

accordance with

[1]
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local/regional/national/internati

onal regulations.

Safe Handling and Experimental Protocols
Due to its hazardous nature, strict protocols must be followed when handling Deuterium
Iodide. The following methodologies are critical for ensuring laboratory safety.

Eye/Face Protection: Wear chemical safety goggles and a face shield that are tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[6]

[7]

Skin Protection: Handle with gloves.[7] Wear fire/flame resistant and impervious clothing to

prevent skin exposure.[6] Contaminated clothing should be changed immediately.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhalation of the gas.[6]

Temperature: Store in a refrigerated environment between +2°C and +8°C.[2][4]

Conditions: Keep containers tightly sealed in a dry, well-ventilated place.[7] Protect from

light.[2][4] Store under an inert gas.

Incompatibilities: Keep away from strong oxidizing agents.

Evacuation: Evacuate personnel to safe areas and ensure adequate ventilation.[6]

Source Control: If it can be done safely, stop the flow of gas. Eliminate all ignition sources.[6]

Containment: For any spills of solutions, prevent further leakage and entry into drains if safe

to do so.[6]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[8]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water or shower.[1] Consult a physician.
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Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and call an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and never give anything by

mouth to an unconscious person.[8] Consult a physician immediately.[1]

Visualized Safety Workflow
The following diagram outlines the logical workflow for the safe handling of Deuterium Iodide,

from initial assessment to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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